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Abstract

Allyl hexanoate, a key component in flavor and fragrance formulations, is a volatile ester
recognized for its characteristic pineapple aroma.[1][2] This technical guide provides a
comprehensive overview of the physicochemical properties of allyl hexanoate, along with
detailed experimental protocols for its synthesis and analysis. The information presented is
intended to serve as a crucial resource for researchers, scientists, and professionals engaged
in drug development and other fields where the precise characterization of organic compounds
IS essential.

Chemical Identity and General Properties

Allyl hexanoate, also known as allyl caproate, is an organic compound with the chemical
formula CeH1602.[1][3] It is a colorless to pale yellow liquid that is practically insoluble in water
but soluble in organic solvents such as ethanol and fixed oils.[4][5] Its distinct fruity and sweet
aroma, strongly reminiscent of pineapple, has led to its widespread use as a flavoring agent in
food and beverages and as a fragrance component in cosmetics and personal care products.

[3]14]

Table 1: General and Physical Properties of Allyl Hexanoate
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Property Value Source(s)
Molecular Formula CoH1602 [31[6]
Molecular Weight 156.22 g/mol [31[5]
Appearance .Clef:lr colorless to pale yellow GBI
liquid

Odor Strong pineapple, fruity, sweet [2][4]

CAS Number 123-68-2 [3]
EINECS Number 204-642-4 [8]

Physicochemical Data

The following table summarizes the key physicochemical parameters of allyl hexanoate, which
are critical for its handling, formulation, and quality control.

Table 2: Quantitative Physicochemical Data for Allyl Hexanoate
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Property Value Conditions Source(s)
Boiling Point 185-191 °C @ 760 mmHg [1][5]
75-76°C @ 15 mmHg [4][6]
Melting Point -57.45 °C (estimate) [6]
Density 0.887 g/mL @ 25 °C [3114]
Refractive Index

1.422 - 1.426 @ 20 °C [3][5]
(n20/D)
Flash Point 66 °C (151 °F) [1][6]
Vapor Pressure 0.678 mmHg @ 25 °C [9]

o Insoluble / Practically

Solubility in Water [51[6]

Insoluble
LogP (Octanol/Water

3.191 @ 20 °C [6]

Partition Coefficient)

Experimental Protocols
Synthesis of Allyl Hexanoate via Fischer Esterification

Allyl hexanoate is commonly synthesized through the direct esterification of hexanoic acid and
allyl alcohol using an acid catalyst, such as sulfuric acid.[2][10]

Workflow for the Synthesis of Allyl Hexanoate
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Caption: Synthesis workflow for allyl hexanoate.
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Methodology:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
apparatus, combine hexanoic acid, a molar excess of allyl alcohol (e.g., 2 equivalents), and
a catalytic amount of concentrated sulfuric acid. A solvent that forms an azeotrope with
water, such as toluene, can also be added.[10]

 Esterification: Heat the mixture to reflux. The water produced during the reaction is removed
azeotropically and collected in the Dean-Stark trap. The reaction progress can be monitored
by observing the amount of water collected.[10]

o Work-up: After the reaction is complete (as indicated by the cessation of water formation),
cool the reaction mixture.

o Neutralization: Carefully wash the organic layer with a saturated solution of sodium
bicarbonate or sodium carbonate to neutralize the acidic catalyst.[10]

e Washing: Wash the organic layer with water and then with brine to remove any remaining
water-soluble impurities.

e Drying: Dry the organic layer over an anhydrous drying agent, such as anhydrous sodium
sulfate or magnesium sulfate.

« Purification: Filter off the drying agent and purify the crude allyl hexanoate by vacuum
distillation to obtain the final product.[10]

Quantification by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a standard analytical technique for the identification and quantification of volatile
compounds like allyl hexanoate in various matrices, such as food products.[11]

General Experimental Workflow for GC-MS Analysis
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Caption: GC-MS analysis workflow.
Methodology:

o Sample Preparation: For the analysis of allyl hexanoate in complex matrices like pineapple
beverages or yogurts, a sample preparation step is necessary to extract and concentrate the
analyte. A common technique is Stir Bar Sorptive Extraction (SBSE).[11]

o A magnetic stir bar coated with a sorbent material (e.g., polydimethylsiloxane) is added to
the liquid sample.

o The sample is stirred for a defined period to allow the analyte to be adsorbed onto the
coating.

o The stir bar is then removed, dried, and thermally desorbed in the injector of the gas
chromatograph.

e Gas Chromatography (GC):
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o Injector: The desorbed analytes are introduced into the GC column.

o Column: A capillary column with a suitable stationary phase (e.g., non-polar) is used to
separate the components of the sample based on their volatility and interaction with the
stationary phase.

o Oven Program: A temperature gradient is applied to the oven to facilitate the elution of
compounds with different boiling points.

e Mass Spectrometry (MS):

o As the separated components elute from the GC column, they enter the mass
spectrometer.

o lonization: The molecules are ionized, typically by electron impact (El).

o Mass Analyzer: The resulting ions are separated based on their mass-to-charge ratio
(m/z).

o Detector: The detector records the abundance of each ion.
e Data Analysis:

o Identification: Allyl hexanoate is identified by comparing its retention time and mass
spectrum with that of a known standard.

o Quantification: The concentration of allyl hexanoate in the sample is determined by
comparing the peak area of the analyte with a calibration curve generated from standards
of known concentrations.[11]

Safety and Handling

Allyl hexanoate is classified as a combustible liquid and is harmful if swallowed or in contact
with skin.[12][13] Appropriate personal protective equipment, including gloves and eye/face
protection, should be worn when handling this chemical.[12] It should be stored in a cool, dry,
well-ventilated area away from sources of ignition.[12]
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Conclusion

This technical guide has provided a detailed summary of the physicochemical properties of
allyl hexanoate, along with established protocols for its synthesis and analysis. The data and
methodologies presented herein are essential for the effective and safe utilization of this
compound in research, development, and industrial applications. The structured presentation of
quantitative data and the clear depiction of experimental workflows aim to facilitate a deeper
understanding and practical application of this knowledge for the target audience of scientists
and professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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